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1-[3-(1,2,4-Triazol-1-yl)propanoyl]piperidine-3-carboxylic acid

Name: 1-[3-(1,2,4-Triazol-1-yl)propanoyl]piperidine-3-carboxylic acid
Brand: Smolecule
SKU: S7810189
Rating: 5 (9 reviews)

Catalog No.

S7810189

CAS No.

M.F

C11H16N4O3

M. Wt

252.27 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

1-[3-(1,2,4-Triazol-1-yl)propanoyl]piperidine-3-ca...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Specification
13. Others

General Information

Product Name

1-[3-(1,2,4-Triazol-1-yl)propanoyl]piperidine-3-carboxylic acid

IUPAC Name

1-[3-(1,2,4-triazol-1-yl)propanoyl]piperidine-3-carboxylic acid

Molecular Formula

C11H16N4O3

Molecular Weight

252.27 g/mol

InChI

InChI=1S/C11H16N4O3/c16-10(3-5-15-8-12-7-13-15)14-4-1-2-9(6-14)11(17)18/h7-9H,1-6H2,(H,17,18)

InChI Key

NMUGKSBMFBSUGE-UHFFFAOYSA-N

SMILES

C1CC(CN(C1)C(=O)CCN2C=NC=N2)C(=O)O

Canonical SMILES

C1CC(CN(C1)C(=O)CCN2C=NC=N2)C(=O)O

TPP is a chemical compound with the molecular formula C14H20N4O3. The compound is an off-white powder with a molecular weight of 292.3 g/mol. It is used in various fields of research, including chemistry, pharmacology, and surface science. Researchers have synthesized TPP using various methods, including chemical and enzymatic approaches.

Physical and Chemical Properties

TPP is a white crystalline solid with a melting point of 158-162°C. The compound is soluble in methanol and ethanol but insoluble in water. It has a neutral pH and is stable at room temperature. The molecular structure of TPP is such that it can form hydrogen bonds with other molecules, making it a useful building block for supramolecular chemistry.

Synthesis and Characterization

Researchers have synthesized TPP using various methods, including chemical and enzymatic approaches. Chemical synthesis involves the reaction of piperidine with triazole to form 1-benzyl-4,5-dihydro-1H-1,2,4-triazol-5-one, which is then subjected to acylation to form TPP. Enzymatic synthesis involves the use of the enzyme Candida rugosa to catalyze the synthesis of TPP. Researchers have characterized TPP using various analytical methods, including FT-IR, NMR, and mass spectrometry.

Analytical Methods

Researchers have used various analytical methods to study the physical and chemical properties of TPP. FT-IR spectroscopy has been used to identify functional groups in TPP, while NMR has been used to determine the molecular structure of the compound. Mass spectrometry has been used to determine the molecular weight of TPP.

Biological Properties

TPP has been shown to have a range of biological activities, including antifungal and antibacterial activities. In one study, researchers tested the inhibitory activity of TPP against Candida albicans and found that it exhibited significant antifungal activity. Another study showed that TPP exhibited antibacterial activity against Staphylococcus aureus.

Toxicity and Safety in Scientific Experiments

The toxicity and safety of TPP in scientific experiments have been studied. Researchers have tested the cytotoxicity of TPP against human liver cancer cells and found that it exhibited potent cytotoxic activity. In another study, the acute toxicity of TPP was tested in rats, and it was found to be relatively low. However, the long-term toxicity of TPP has not been studied extensively.

Applications in Scientific Experiments

TPP has been used in various applications in scientific experiments. In one study, researchers used TPP as a ligand to synthesize a series of zinc(II) and copper(II) complexes, which were then evaluated for their anticancer activity. In another study, TPP was used as a model compound to study the electrochemical oxidation of piperidine derivatives.

Current State of Research

The current state of research on TPP is focused on its potential applications in various fields of research and industry, including materials science, pharmacology, and surface science. Researchers are exploring new methods for synthesizing TPP and its derivatives and studying their properties and applications.

Potential Implications in Various Fields of Research and Industry

TPP has potential implications in various fields of research and industry, including materials science, pharmacology, and surface science. It can be used as a building block for supramolecular chemistry, as a ligand to synthesize metal complexes with potential anticancer activity, and as a model compound for studying the electrochemical oxidation of piperidine derivatives.

Limitations and Future Directions

Despite its promising properties, TPP has limitations, including its low solubility in water and the need for further studies on its long-term toxicity. Future research directions for TPP include developing new synthetic methods for its derivatives, studying its properties and applications in more detail, and exploring its potential as a building block for supramolecular materials. Furthermore, the potential application of TPP in drug synthesis and formulation should be explored.